3-Phenyl-5-piperazino-1,2,4-thiadiazole

• IUPAC Name: 3-phenyl-5-piperazin-1-yl-1,2,4-thiadiazole
• InChI: InChI=1S/C12H14N4S/c1-2-4-10(5-3-1)11-14-12(17-15-11)16-8-6-13-7-9-16/h1-5,13H,6-9H2
• InChI Key: UMFMHSLRNJBGKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=NS2)C3=CC=CC=C3
• Molecular Formula: C12H14N4S
• DSSTOX Substance ID: DTXSID30380640
• Molecular Weight: 246.33 g/mol
• CAS RN: 306935-14-8

Description

3-Phenyl-5-piperazino-1,2,4-thiadiazole is a chemical compound with the CAS Number: 306935-14-8. It has a molecular weight of 247.34.

Molecular Structure Analysis

The molecular structure of 3-Phenyl-5-piperazino-1,2,4-thiadiazole is represented by the SMILES string C1CN (CCN1)c2nc (ns2)-c3ccccc3. The InChI code for the compound is 1S/C12H14N4S/c1-2-4-10 (5-3-1)11-14-12 (17-15-11)16-8-6-13-7-9-16/h1-5,13H,6-9H2.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More detailed physical and chemical properties were not found in the available resources.

Scientific Research Applications

Application in Medicinal Chemistry

• Summary of the Application: “3-Phenyl-5-piperazino-1,2,4-thiadiazole” is a compound that has been synthesized and evaluated for its antibacterial activity. It’s part of a new series of compounds that also includes “3-benzyl-1,2,3-triazol-4-yl)-2,3-dihydro-1,3,4-thiadiazole-2-thione” and others.
• Methods of Application or Experimental Procedures: The compound was synthesized from “5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-2,3-dihydro-1,3-thiazole-2-thione”. The chemical structures of all the new compounds were established by IR, 1H, 13C NMR, MS and elemental data.
• Results or Outcomes: The compounds were evaluated for their antibacterial activity against human pathogenic organisms Escherichia coli, Bacillus subtilis and Staphylococcus typhi. The investigation of antibacterial screening data reveal that, compounds in the series of 8 which contain 4-chlorobenzyl, 4-nitrobenzyl moiety on the thiadiazole and compounds in series of 9 containing N-methylpiperazine moiety on the thiadiazole, displayed good antibacterial activity against all the organisms. Compounds 8c and 9a were highly active against B. subtilis and S. typhi.

Application in Cancer Research

• Summary of the Application: Thiadiazole derivatives, including “3-Phenyl-5-piperazino-1,2,4-thiadiazole”, have been studied for their potential as anticancer agents. The thiadiazole ring allows these compounds to cross cellular membranes and interact strongly with biological targets.
• Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures would depend on the specific type of cancer being targeted and the stage of the research. Typically, these compounds would be tested in vitro (in a lab) and in vivo (in a living organism) to evaluate their efficacy and safety.
• Results or Outcomes: While specific results or outcomes for “3-Phenyl-5-piperazino-1,2,4-thiadiazole” were not found, thiadiazole derivatives in general have shown promise in cancer research.

Application in Drug Discovery

• Summary of the Application: Triazoles, which include “3-Phenyl-5-piperazino-1,2,4-thiadiazole”, are increasingly being used in all aspects of drug discovery. They are used in cutting-edge research, combinatorial chemistry, target-templated in situ chemistry, proteomics, and DNA research.
• Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures would depend on the specific area of drug discovery being pursued. This could involve a range of techniques from synthetic chemistry to biological assays.

Application in Combinatorial Chemistry

• Summary of the Application: Triazoles, which include “3-Phenyl-5-piperazino-1,2,4-thiadiazole”, are increasingly being used in all aspects of drug discovery, ranging from cutting-edge research through combinatorial chemistry.
• Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures would depend on the specific area of combinatorial chemistry being pursued. This could involve a range of techniques from synthetic chemistry to biological assays.

Application in Early Discovery Research

• Summary of the Application: “3-Phenyl-5-piperazino-1,2,4-thiadiazole” is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.
• Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures would depend on the specific area of early discovery research being pursued. This could involve a range of techniques from synthetic chemistry to biological assays.

Safety And Hazards

The compound is classified as having acute toxicity (Category 4) for oral, dermal, and inhalation exposure. It can cause skin irritation (Category 2) and serious eye irritation (Category 2). It may also cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3). It should be stored in a well-ventilated place and the container should be kept tightly closed.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl 4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazine-1-carboxylate (5.06 g, 14.6 mmol) in ethyl acetate (80 ml) was added a 4 N solution of hydrogen chloride in ethyl acetate (40 ml), and the mixture was stirred at room temperature for 5 hours. Hexane (200 ml) was added to the reaction mixture and a precipitated solid was collected by filtration. The obtained solid was added to an aqueous saturated sodium bicarbonate solution (300 ml), followed by stirring at room temperature for 2 hours. The obtained powder was collected by filtration to yield 2.77 g (77.0%) the desired product.

Citations

A glycosyltransferase inhibitor from a molecular fragment library simultaneously interferes with metal ion and substrate binding

R Jørgensen, LL Grimm, N Sindhuwinata… - Angewandte …, 2012 - Wiley Online Library

Glycosyltransferases (GTs) are ubiquitous enzymes that form glycosidic bonds by the transfer of monosaccharides from donors, typically nucleotide sugar donors, to carbohydrate, …

Number of citations: 28 onlinelibrary.wiley.com

Design and synthesis of DPP-IV inhibitors lacking the electrophilic nitrile group

T Kondo, T Nekado, I Sugimoto, K Ochi, S Takai… - Bioorganic & medicinal …, 2008 - Elsevier

A series of (4β-substituted)-l-prolylpyrrolidine analogs lacking the electrophilic nitrile function were synthesized and their dipeptidyl peptidase IV (DPP-IV) inhibitory activity and duration …

Number of citations: 34 www.sciencedirect.com

“In‐loop” [11C]CO2 fixation: Prototype and proof of concept

K Dahl, TL Collier, R Cheng, X Zhang… - Journal of Labelled …, 2018 - Wiley Online Library

Carbon‐11‐labeled carbon dioxide is the most common feedstock for the synthesis of positron emission tomography radiotracers and can be directly used for 11 C‐carbonylation. …

Number of citations: 28 analyticalsciencejournals.onlinelibrary.wiley.com

Recent design of glycosyltransferase inhibitors

S Wang, S Vidal - Carbohydr. Chem, 2013 - books.google.com

Carbohydrates are implicated in several biological phenomena and play an important role in fecundation, cancer and bacterial or viral infection. The biosynthesis of oligosaccharides …

Number of citations: 21 books.google.com